Imidazolidin-4-one hydrochloride
Overview
Description
Imidazolidin-4-one hydrochloride is a chemical compound with the molecular formula C3H7ClN2O . It is a derivative of imidazolidin-4-one, a five-membered heterocyclic ring containing two non-adjacent nitrogens and a carbonyl group .
Synthesis Analysis
Imidazolidin-4-one compounds can be prepared by the reaction of Schiff base compounds with alanine in ethanol . A series of imidazolidin-4-one derivatives have been synthesized using both traditional methods (reflux) and microwave technology . The microwave method has been found to give better results in terms of less time and higher yield .Molecular Structure Analysis
The molecular structure of Imidazolidin-4-one hydrochloride consists of a five-membered ring with two non-adjacent nitrogens and a carbonyl group . The InChI code for this compound is InChI=1S/C3H6N2O.ClH/c6-3-1-4-2-5-3;/h4H,1-2H2, (H,5,6);1H .Chemical Reactions Analysis
Imidazolidin-4-one has been used as a recoverable organocatalyst for the asymmetric Diels-Alder reaction in the presence of catalytic amounts of dicationic ionic liquid and trifluoroacetic acid as a co-catalyst .Physical And Chemical Properties Analysis
Imidazolidin-4-one hydrochloride has a molecular weight of 122.55 g/mol . It has a hydrogen bond donor count of 3 and a hydrogen bond acceptor count of 2 . The compound has a rotatable bond count of 0 . Its exact mass and monoisotopic mass are 122.0246905 g/mol . The topological polar surface area of the compound is 41.1 Ų .Scientific Research Applications
Stereoselectivity in Bioactive Oligopeptides : Imidazolidin-4-ones are used in bioactive oligopeptides as proline surrogates or for protecting the N-terminal amino acid against hydrolysis. They are formed stereoselectively when reacting benzaldehydes with alpha-aminoamide derivatives of the antimalarial drug primaquine (Ferraz et al., 2007).
Controlled Release of Fragrant Aldehydes and Ketones : Imidazolidin-4-ones serve as hydrolytically cleavable precursors for the controlled release of fragrant aldehydes and ketones, showcasing practical applications in fragrance delivery systems (Trachsel et al., 2012).
Stability and Hydrolysis in Prodrug Design : Primaquine-based imidazolidin-4-ones, in contrast to peptide-based ones, demonstrate unexpected stability at pH 7.4, suggesting their potential as slow drug release prodrugs (Chambel et al., 2006).
Fabric Softener Applications : In fabric softener applications, imidazolidin-4-ones are explored as profragrances to enhance the longevity of perfume perception (Lamboley et al., 2023).
Antimalarial Activity : Imidazolidin-4-one derivatives of primaquine act as double prodrugs, inhibiting the sporogonic cycle of Plasmodium berghei and showing stability in human plasma and pH 7.4 buffer, indicating intrinsic activity (Araújo et al., 2005).
Synthesis of Imidazolidin-4-ones via Dehydrogenative Cyclization : A method was developed for synthesizing imidazolidin-4-ones using tert-butyl hydroperoxide as an oxidant and potassium iodide as a catalyst, illustrating an atom-economical intramolecular C-N bond formation process (Yu & Shen, 2015).
Antinociceptive Effects : Hydantoins, a type of imidazolidine derivative, have shown potential therapeutic applications in pain management, as demonstrated in mice studies (Queiroz et al., 2015).
Future Directions
Imidazolidin-4-one derivatives have shown promise in combating bacterial infections, including those caused by multidrug-resistant bacteria strains . Their small molecular weight and low production cost compared with host defense peptides suggest that these compounds may be developed into a new generation of antibiotic therapeutics combating emergent drug resistance .
properties
IUPAC Name |
imidazolidin-4-one;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6N2O.ClH/c6-3-1-4-2-5-3;/h4H,1-2H2,(H,5,6);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCQHTUPOWLBQSF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NCN1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H7ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50719256 | |
Record name | Imidazolidin-4-one--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50719256 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
122.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Imidazolidin-4-one hydrochloride | |
CAS RN |
1373253-20-3 | |
Record name | 4-Imidazolidinone, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1373253-20-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Imidazolidin-4-one--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50719256 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | imidazolidin-4-one hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Citations
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